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N-(2-Fluorobenzyl)butan-1-amine N-(2-Fluorobenzyl)butan-1-amine
Brand Name: Vulcanchem
CAS No.: 60509-33-3
VCID: VC0494812
InChI: InChI=1S/C29H45NO3/c1-17-8-13-29(30(16-17)19(3)31)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32)9-11-27(20,4)23(22)10-12-28(24,26)5/h6,17-18,21-26,32H,7-16H2,1-5H3
SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C)C)N(C1)C(=O)C
Molecular Formula: C29H45NO3
Molecular Weight: 181.25g/mol

N-(2-Fluorobenzyl)butan-1-amine

CAS No.: 60509-33-3

Main Products

VCID: VC0494812

Molecular Formula: C29H45NO3

Molecular Weight: 181.25g/mol

N-(2-Fluorobenzyl)butan-1-amine - 60509-33-3

CAS No. 60509-33-3
Product Name N-(2-Fluorobenzyl)butan-1-amine
Molecular Formula C29H45NO3
Molecular Weight 181.25g/mol
IUPAC Name 1-(16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-1'-yl)ethanone
Standard InChI InChI=1S/C29H45NO3/c1-17-8-13-29(30(16-17)19(3)31)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32)9-11-27(20,4)23(22)10-12-28(24,26)5/h6,17-18,21-26,32H,7-16H2,1-5H3
Standard InChIKey WSMSXSDYRRSIRN-UHFFFAOYSA-N
SMILES CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C)C)N(C1)C(=O)C
Canonical SMILES CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C)C)N(C1)C(=O)C
PubChem Compound 100853
Last Modified Nov 11 2021
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